Cas no 25504-47-6 (Methyl 2-oxopiperidine-4-carboxylate)

• Product Name: Methyl 2-oxopiperidine-4-carboxylate
• CAS No: 25504-47-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD17012745
• CID: 1057783
• PubChem ID: 23093678
• Update Time: 2025-05-20

Methyl 2-oxopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxopiperidine-4-carboxylate
• 1,2-DIHYDRO-2-OXO-4-PYRIDINECARBOXYLIC ACID METHYL ESTER
• 2-Oxo-piperidin-carbonsaeure-(4)-methylester
• 2-oxo-piperidine-4-carboxylic acid methyl ester
• AK-51686
• KB-84194
• METHYL 2-HYDROXY-4-PYRIDINECARBOXYLATE
• PB32713
• PB33296
• SureCN2153275
• Y5083
• 4-Piperidinecarboxylic acid, 2-oxo-, methyl ester
• BIESXMIFDWYKTQ-UHFFFAOYSA-N
• ST2413212
• AB0037756
• Z1422316000
• SCHEMBL2153275
• Methyl2-oxopiperidine-4-carboxylate
• CS-0043672
• ALBB-028020
• AKOS022179348
• DS-13937
• 25504-47-6
• SY035878
• EN300-244851
• A877565
• Z1255401784
• 2-ketoisonipecotic acid methyl ester
• DB-023328
• MFCD17012745

• MDL： MFCD17012745
• Inchi： 1S/C7H11NO3/c1-11-7(10)5-2-3-8-6(9)4-5/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： BIESXMIFDWYKTQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 2-oxopiperidine-4-carboxylate

Comprehensive Overview of Methyl 2-oxopiperidine-4-carboxylate (CAS No. 25504-47-6): Properties, Applications, and Industry Insights

Methyl 2-oxopiperidine-4-carboxylate (CAS No. 25504-47-6) is a versatile organic compound widely recognized for its role in pharmaceutical synthesis and specialty chemical applications. This ester derivative of piperidine features a 2-oxo (ketone) and 4-carboxylate functional group, making it a valuable intermediate in medicinal chemistry. With the growing demand for heterocyclic building blocks and N-containing scaffolds, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Methyl 2-oxopiperidine-4-carboxylate combines a six-membered piperidine ring with strategically positioned carbonyl and ester groups. This unique arrangement enables diverse reactivity patterns, particularly in multicomponent reactions and peptide mimetics design. Recent studies highlight its utility in developing bioactive molecules, with particular relevance to CNS-targeting compounds and enzyme inhibitors. The compound's chiral center at position 4 further expands its potential in asymmetric synthesis.

From a synthetic chemistry perspective, 25504-47-6 serves as a pivotal intermediate for constructing complex nitrogen heterocycles. Its reactivity profile allows for selective transformations at multiple sites: the ester group participates in hydrolysis or aminolysis reactions, while the ketone functionality enables condensation reactions or reductive amination. These characteristics make it particularly valuable in fragment-based drug discovery and lead optimization processes.

The pharmaceutical industry has shown increasing interest in Methyl 2-oxopiperidine-4-carboxylate due to its structural similarity to various natural product cores. Recent patent literature reveals its incorporation into kinase inhibitor scaffolds and GPCR modulators. Furthermore, its compatibility with green chemistry principles aligns with current industry trends toward sustainable synthesis. Researchers are exploring its use in continuous flow chemistry systems and catalytic transformations to improve process efficiency.

Analytical characterization of CAS 25504-47-6 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The compound exhibits favorable stability under standard storage conditions, though precautions against moisture sensitivity are recommended. Its physicochemical properties (including solubility in common organic solvents) make it particularly suitable for high-throughput screening applications and combinatorial chemistry approaches.

Emerging applications of Methyl 2-oxopiperidine-4-carboxylate extend beyond traditional pharmaceuticals. Material scientists are investigating its potential as a monomer for functional polymers, while agrochemical researchers explore derivatives as biodegradable templates. The compound's structural tunability allows for the development of specialized chemical probes and imaging agents, addressing current needs in diagnostic development and chemical biology.

Quality control standards for 25504-47-6 have become more stringent in response to industry demands. Leading suppliers now provide detailed certificates of analysis with specifications for residual solvents, heavy metal content, and isomeric purity. The development of scalable synthetic routes has reduced production costs, making this intermediate more accessible for academic research and industrial applications alike.

Recent advancements in computational chemistry have enabled better prediction of Methyl 2-oxopiperidine-4-carboxylate derivatives' properties. Molecular modeling studies reveal interesting conformational preferences that influence biological activity. This computational guidance accelerates the design of novel analogs with improved pharmacokinetic profiles and target selectivity.

The global market for piperidine derivatives like 25504-47-6 continues to expand, driven by demand from contract research organizations and generic drug manufacturers. Regional production capabilities have diversified, with quality-focused suppliers implementing GMP-compliant processes for pharmaceutical-grade material. Current research trends suggest growing applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitor development.

Environmental and regulatory considerations for Methyl 2-oxopiperidine-4-carboxylate production emphasize waste minimization and atom economy. Modern synthetic approaches employ catalytic methods over traditional stoichiometric processes, reflecting the industry's commitment to green chemistry metrics. These developments position CAS 25504-47-6 as a sustainable choice for medicinal chemistry applications.

Future research directions for this compound class include exploration of biocatalytic transformations and photochemical activation strategies. The integration of machine learning in reaction optimization may further enhance the efficiency of 25504-47-6 utilization. As the pharmaceutical industry continues to value structural diversity, Methyl 2-oxopiperidine-4-carboxylate remains a strategically important building block for next-generation therapeutics.